10-(1-PYRENE)-10-KETODECANOYL CHOLESTERO L
10-(1-PYRENE)-10-KETODECANOYL CHOLESTERO L
Brand Name:
Vulcanchem
CAS No.:
108321-46-6
VCID:
VC0177649
InChI:
InChI=1S/C53H70O3/c1-35(2)15-12-16-36(3)45-27-28-46-43-26-25-40-34-41(29-31-52(40,4)47(43)30-32-53(45,46)5)56-49(55)22-11-9-7-6-8-10-21-48(54)44-33-39-19-13-17-37-23-24-38-18-14-20-42(44)51(38)50(37)39/h13-14,17-20,23-25,33,35-36,41,43,45-47H,6-12,15-16,21-22,26-32,34H2,1-5H3/t36-,41+,43+,45-,46+,47+,52+,53-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)CCCCCCCCC(=O)C5=CC6=CC=CC7=C6C8=C(C=CC=C58)C=C7)C)C
Molecular Formula:
C53H70O3
Molecular Weight:
755.14
10-(1-PYRENE)-10-KETODECANOYL CHOLESTERO L
CAS No.: 108321-46-6
Main Products
VCID: VC0177649
Molecular Formula: C53H70O3
Molecular Weight: 755.14
| CAS No. | 108321-46-6 |
|---|---|
| Product Name | 10-(1-PYRENE)-10-KETODECANOYL CHOLESTERO L |
| Molecular Formula | C53H70O3 |
| Molecular Weight | 755.14 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 10-oxo-10-pyren-4-yldecanoate |
| Standard InChI | InChI=1S/C53H70O3/c1-35(2)15-12-16-36(3)45-27-28-46-43-26-25-40-34-41(29-31-52(40,4)47(43)30-32-53(45,46)5)56-49(55)22-11-9-7-6-8-10-21-48(54)44-33-39-19-13-17-37-23-24-38-18-14-20-42(44)51(38)50(37)39/h13-14,17-20,23-25,33,35-36,41,43,45-47H,6-12,15-16,21-22,26-32,34H2,1-5H3/t36-,41+,43+,45-,46+,47+,52+,53-/m1/s1 |
| Standard InChIKey | RPIMPHZRMMYCJA-MVVUCVQOSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)CCCCCCCCC(=O)C5=CC6=CC=CC7=C6C8=C(C=CC=C58)C=C7)C)C |
| Synonyms | 10-(1-PYRENE)-10-KETODECANOYL CHOLESTERO L |
| Last Modified | Aug 20 2021 |
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